[2-(1-Azepanyl)ethyl]methylamine hydrate

• IUPAC Name: 2-(azepan-1-yl)-N-methylethanamine;hydrate
• InChI: InChI=1S/C9H20N2.H2O/c1-10-6-9-11-7-4-2-3-5-8-11;/h10H,2-9H2,1H3;1H2
• InChI Key: HKQGRNUZYWSJAV-UHFFFAOYSA-N
• Canonical SMILES: CNCCN1CCCCCC1.O
• Molecular Formula: C9H22N2O
• Molecular Weight: 174.28 g/mol
• CAS RN: 1609407-93-3

Description

“[2-(1-Azepanyl)ethyl]methylamine hydrate” is a chemical compound with the CAS Number: 1609407-93-3. It has a molecular weight of 174.29 and its IUPAC name is 2-(1-azepanyl)-N-methylethanamine hydrate.

Molecular Structure Analysis

The InChI code for “[2-(1-Azepanyl)ethyl]methylamine hydrate” is 1S/C9H20N2.H2O/c1-10-6-9-11-7-4-2-3-5-8-11;/h10H,2-9H2,1H3;1H2. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“[2-(1-Azepanyl)ethyl]methylamine hydrate” is a liquid at room temperature. It has a storage temperature of -20°C.

Scientific Research Applications

S-Adenosylmethionine (SAM) as a Biological Methyl Donor

SAM, a biological sulfonium compound, is known for its role as a major biological methyl donor in reactions catalyzed by methyltransferases. It also serves as a source of methylene groups, amino groups, ribosyl groups, and aminopropyl groups for the synthesis of various biologically significant compounds. The electrophilic character of carbon centers adjacent to the positively charged sulfur atom in SAM drives these reactions, highlighting the importance of methyl donors in biological systems (Fontecave, Atta, & Mulliez, 2004).

Novel Conversion of Aziridines

Research on 1-alkyl-2-(bromomethyl)aziridines being transformed into 1-alkyl-2-(N-alkyl-N-ethylaminomethyl)aziridines with methyllithium showcases an unusual reaction pathway. This conversion process, which involves a novel S(N)2'-type substitution, sheds light on new methods for synthesizing complex aziridine derivatives, potentially useful for the development of new pharmaceuticals and materials (D’hooghe & de Kimpe, 2007).

Ethylamine Decomposition in Biomass

Ethylamine's role as a surrogate for aliphatic amines in biofuels has been studied, with research focusing on the thermochemical and kinetic parameters for its bimolecular reactions. This work is crucial for understanding the initial stages of biomass decomposition, offering insights into the development of more efficient and cleaner biofuel technologies (Altarawneh, Almatarneh, Marashdeh, & Dlugogorski, 2016).

Palladium-Catalyzed C–H Arylation of Thioamides

The palladium-catalyzed enantioselective α-C–H coupling of a wide range of amines, including ethyl amines and azepanes, is a significant advance in drug discovery. This method allows for the functionalization of the α-methylene C–H bonds of saturated aza-heterocycles, a key step in synthesizing bioactive compounds and therapeutic agents, demonstrating the versatility of amines in organic synthesis (Jain, Verma, Xia, & Yu, 2016).

Benzo[c]azocanones and Indeno[1,2-b]pyrroles Synthesis

The synthesis of benzo[c]azocanones and indeno[1,2-b]pyrroles from oxoindanecarboxylates highlights the application of methylamine in ring-expansion reactions. This research opens new avenues for creating complex heterocyclic compounds, which could have applications in pharmaceuticals and materials science (Behler, Habecker, Saak, Klüner, & Christoffers, 2011).

Safety And Hazards

For safety information and potential hazards, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.